2-(4-methylphenyl)-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H22N2O4S/c1-15-2-4-16(5-3-15)14-19(22)20-17-6-8-18(9-7-17)26(23,24)21-10-12-25-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key: PLGBBSQWBTWORB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• Solubility: 7.5 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound is a complex organic molecule that contains functional groups such as an amide and a sulfone. It also contains a morpholine ring, which is a common feature in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting from readily available precursor chemicals. For example, the synthesis of Mephedrone (4-MMC), a similar compound, involves several steps starting from readily available precursor chemicals like 4′-methylpropiophenone.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the morpholine ring and the various functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The amide and sulfone groups, for example, are often involved in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the system in which it is used. For example, Mephedrone (4-MMC) is known to act as a norepinephrine and dopamine reuptake inhibitor.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.